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Compound of Interest |

2-Chloro-6-
Compound Name:

(dimethylamino)nicotinaldehyde
CAS No.: 1186405-06-0

Cat. No.: B1463099

Get Quote
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An In-Depth Technical Guide to 2-Chloro-6-(dimethylamino)nicotinaldehyde: Structure,
Synthesis, and Application Potential

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-6-
(dimethylamino)nicotinaldehyde, a substituted pyridine derivative of significant interest to
researchers in medicinal chemistry and drug discovery. The document elucidates the
molecule's structural formula, physicochemical properties, and predicted spectroscopic profile.
A detailed, mechanistically-grounded synthetic protocol is proposed, alongside an exploration
of the compound's chemical reactivity and its potential as a versatile scaffold for the synthesis
of compound libraries. This guide serves as a critical resource for scientists leveraging
advanced heterocyclic intermediates for the development of novel therapeutic agents,
emphasizing safety and handling protocols based on authoritative data.

Part 1: Molecular Identity and Structural Elucidation
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2-Chloro-6-(dimethylamino)nicotinaldehyde is a trifunctional heterocyclic compound,
incorporating a pyridine core substituted with a chloro group, a dimethylamino group, and an
aldehyde. This combination of features makes it a valuable and reactive building block in
organic synthesis.

Nomenclature and Identification

The systematic naming and identification of this compound are crucial for unambiguous
scientific communication.

IUPAC Name: 6-chloro-2-(dimethylamino)pyridine-3-carbaldehyde.
e Common Name: 2-Chloro-6-(dimethylamino)nicotinaldehyde.

e Synonyms: 6-Chloro-2-dimethylamino-pyridine-3-carbaldehyde, 6-chloro-2-dimethylamino-3-
pyridinecarbaldehyde.[1][2]

e CAS Number: 1233698-83-3.[1][3]
» Molecular Formula: CsHsCIN20.[1][2]

e Molecular Weight: 184.62 g/mol .[1][3]

Core Structural Formula

The structural arrangement of the substituents on the pyridine ring dictates the molecule's
electronic properties and reactivity. The electron-donating dimethylamino group at position 6
and the electron-withdrawing chloro and aldehyde groups at positions 2 and 3, respectively,
create a unique electronic environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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